ethyl 3-[(2,6-dichlorobenzoyl)amino]-3-(4-methylphenyl)propanoate

• IUPAC Name: ethyl 3-[(2,6-dichlorobenzoyl)amino]-3-(4-methylphenyl)propanoate
• InChI: InChI=1S/C19H19Cl2NO3/c1-3-25-17(23)11-16(13-9-7-12(2)8-10-13)22-19(24)18-14(20)5-4-6-15(18)21/h4-10,16H,3,11H2,1-2H3,(H,22,24)
• InChI Key: RKVKDZDOTILYPW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(C1=CC=C(C=C1)C)NC(=O)C2=C(C=CC=C2Cl)Cl
• Molecular Formula: C19H19Cl2NO3
• Molecular Weight: 380.3 g/mol

Description

Ethyl 3-[(2,6-dichlorobenzoyl)amino]-3-(4-methylphenyl)propanoate, also known as DCPA ethyl ester, is a synthetic herbicide that is widely used in the agricultural industry to control weeds. It belongs to the chemical family of chloroacetanilides and is known for its broad-spectrum herbicidal activity.

Mechanism of Action

Ethyl 3-[(2,6-dichlorobenzoyl)amino]-3-(4-methylphenyl)propanoate ethyl ester works by inhibiting the growth of weeds through the disruption of cell division and protein synthesis. It targets the microtubules in the cells of the plants, which are critical for the proper formation of the cell division apparatus. This disruption causes abnormal cell division, which ultimately leads to the death of the plant.
Biochemical and Physiological Effects:
ethyl 3-[(2,6-dichlorobenzoyl)amino]-3-(4-methylphenyl)propanoate ethyl ester has been shown to have a low toxicity profile and is considered safe for use in the environment. It is rapidly degraded in soil and does not accumulate in plants or animals. However, it can have an impact on non-target species such as aquatic plants and animals. Studies have shown that ethyl 3-[(2,6-dichlorobenzoyl)amino]-3-(4-methylphenyl)propanoate ethyl ester can cause a reduction in the growth and reproduction of certain aquatic plants and animals.

Advantages and Limitations for Lab Experiments

Ethyl 3-[(2,6-dichlorobenzoyl)amino]-3-(4-methylphenyl)propanoate ethyl ester is widely used in laboratory experiments to study the effects of herbicides on plant growth and development. It is easy to use and has a well-established mechanism of action. However, the use of ethyl 3-[(2,6-dichlorobenzoyl)amino]-3-(4-methylphenyl)propanoate ethyl ester in laboratory experiments can be limited by its availability and cost. It may also not be suitable for all types of experiments, and other herbicides may be more appropriate for certain studies.

Future Directions

There are several future directions for the research and development of ethyl 3-[(2,6-dichlorobenzoyl)amino]-3-(4-methylphenyl)propanoate ethyl ester. One area of focus is the development of new formulations that are more effective and have a lower impact on the environment. Another area of research is the study of the impact of ethyl 3-[(2,6-dichlorobenzoyl)amino]-3-(4-methylphenyl)propanoate ethyl ester on non-target species, particularly in aquatic environments. Additionally, there is a need for further research on the use of ethyl 3-[(2,6-dichlorobenzoyl)amino]-3-(4-methylphenyl)propanoate ethyl ester in the control of invasive plant species. Finally, there is a need for more research on the long-term effects of ethyl 3-[(2,6-dichlorobenzoyl)amino]-3-(4-methylphenyl)propanoate ethyl ester on soil health and the sustainability of agricultural practices.
Conclusion:
In conclusion, ethyl 3-[(2,6-dichlorobenzoyl)amino]-3-(4-methylphenyl)propanoate ethyl ester is a synthetic herbicide that is widely used in the agricultural industry to control weeds. It has a well-established mechanism of action and has been extensively studied for its impact on the environment. While it has several advantages for laboratory experiments, its use can be limited by its availability and cost. There are several future directions for research on ethyl 3-[(2,6-dichlorobenzoyl)amino]-3-(4-methylphenyl)propanoate ethyl ester, including the development of new formulations, the study of its impact on non-target species, and the long-term effects on soil health.

Scientific Research Applications

Ethyl 3-[(2,6-dichlorobenzoyl)amino]-3-(4-methylphenyl)propanoate ethyl ester has been extensively studied for its herbicidal activity and its impact on the environment. It is used in the agricultural industry to control weeds in crops such as soybeans, corn, and cotton. ethyl 3-[(2,6-dichlorobenzoyl)amino]-3-(4-methylphenyl)propanoate ethyl ester has also been studied for its potential use in the control of invasive plant species. Several research studies have been conducted to evaluate the efficacy of ethyl 3-[(2,6-dichlorobenzoyl)amino]-3-(4-methylphenyl)propanoate ethyl ester in controlling various weed species.